Cas no 2378747-06-7 (Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo-)

• Product Name: Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo-
• CAS No: 2378747-06-7
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD34566863
• CID: 5108165
• PubChem ID: 132006652
• Update Time: 2025-06-28

Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo-
• 6-bromo-1H-pyrrolo[1,2-b]pyridazin-4-one
• 2141956-21-8
• E79923
• 2378747-06-7
• SY321589
• EN300-22988604
• 6-Bromopyrrolo[1,2-b]pyridazin-4(1H)-one
• Pyrrolo[1,2-b]pyridazin-4-ol, 6-bromo-
• G72841
• PS-16021
• MFCD34566863
• CS-0374536
• SCHEMBL19459140
• 6-bromopyrrolo[1,2-b]pyridazin-4-ol
• SCHEMBL21471001
• PB42311

• MDL： MFCD34566863
• Inchi： 1S/C7H5BrN2O/c8-5-3-6-7(11)1-2-9-10(6)4-5/h1-4,9H
• InChI Key： DYMBAXDLWYVBIG-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CN1NC=CC2=O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34Ų

Additional information on Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo-

Introduction to Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- (CAS No. 2378747-06-7)

Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 2378747-06-7, belongs to the class of pyrrolopyridazine derivatives, which are known for their diverse biological activities. The presence of a bromine substituent at the 6-position enhances its reactivity and potential utility in synthetic chemistry and drug development.

The Pyrrolo[1,2-b]pyridazin-4(1H)-one scaffold is a fused ring system consisting of a pyrrole ring and a pyridazine ring, connected at the 1 and 2 positions. This structural motif is highly versatile and has been explored in various pharmaceutical applications. The bromine atom at the 6-position serves as a handle for further functionalization, allowing chemists to modify the molecule and tailor its biological properties. This feature makes it particularly valuable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their role as key scaffolds in drug discovery. Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its biological activity. Preliminary studies have suggested that Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- exhibits inhibitory effects on certain enzymes and receptors associated with various diseases. For instance, it has shown promise in inhibiting kinases that are involved in cancer cell proliferation. Additionally, it has demonstrated anti-inflammatory properties by modulating signaling pathways that regulate immune responses.

The synthesis of Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The bromination step at the 6-position is particularly critical and must be performed under controlled conditions to prevent side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis process.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-activity relationships (SAR) of Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo-. Molecular modeling studies have helped researchers predict how different substituents affect the biological activity of the molecule. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has taken note of the potential of this compound and has incorporated it into several drug discovery programs. Researchers are exploring its use as a lead compound for developing treatments against neurological disorders, infectious diseases, and metabolic conditions. The versatility of Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- makes it an attractive candidate for further investigation.

In conclusion,Pyrrolo[1,2-b]pyridazin-4(1H)-one, 6-bromo- (CAS No. 2378747-06-7) is a promising heterocyclic compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.